Cas no 84-88-8 (8-Hydroxyquinoline-5-sulfonic acid)

8-Hydroxyquinoline-5-sulfonic acid structure
84-88-8 structure
Product Name:8-Hydroxyquinoline-5-sulfonic acid
CAS No:84-88-8
MF:C9H7NO4S
MW:225.221181154251
MDL:MFCD00006795
CID:34330
PubChem ID:6792
Update Time:2025-10-05

8-Hydroxyquinoline-5-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Hydroxyquinoline-5-sulfonic acid
    • 4-HYDROXYQUINOLINE-5-SULPHONIC ACID
    • 4(5)-IMIDAZOLECARBOXALDEHYDE HYDROCHLORIDE
    • 4-IODOPYRIDINE
    • 5-Sulfo-8-hydroxyquinoline
    • 8-QUINOLINONE-5-SULFONIC ACID
    • 8-QUINOLINOL-5-SULFONIC ACID
    • 8-HYDROXY-5-QUINOLINESULFONIC ACID
    • 8-HYDROXYQUINOLIN-5-SULFONIC ACID
    • 5-Sulfo-8-quinolinol
    • 5-Sulfooxine
    • 4-HYDROXYQUINOLINE-5-SULFONIC ACID
    • 5-Quinolinesulfonic acid,8-hydroxy
    • 8-Hydroxy-5-quinolinesulfonic acid hydrate
    • 8-Hydroxy-5-sulfoquinoline
    • 8-HYDROXYGUINOLINE-5-SULFONIC ACID
    • 8-hydroxyquinoline sulfonic acid (5)
    • 8-hydroxy-quinoline-5-sulfonic acid
    • 8-HYDROXYQUINOLINE-5-SULFONIC ACID MONOHYDRATE
    • 8-HYDROXYQUINOLINE-5-SULFONIC ACID MONOHYROAT
    • Oxine-5-sulfonic acid
    • Sulfoxine
    • 8-Hydroxyquinoline-5-sulphonic acid
    • 8-Oxyquinoline-5-sulfonic acid
    • HQSA
    • NSC 105877
    • NSC 13139
    • NSC 220049
    • 5-Quinolinesulfonic acid, 8-hydroxy-
    • 8-Hydroxychinolin-5-sulfonsaeure
    • 8-Hydroxyquinoline-5-sulfonate
    • LGDFHDKSYGVKDC-UHFFFAOYSA-N
    • E8Z193G3L2
    • 8-Hydroxyquinoline-5-sulfonicacid
    • NSC-13139
    • InChI=1/C9H7NO4S/c11-7-3-4-8(15(12,13)14)6-2-1-5-10-9(6)7/h1-5,11H,(H,12,13,14)
    • W-104100
    • CCG-19815
    • EN300-235642
    • FT-0621542
    • 8-HYDROXYQUINOLINE-5-SULFONIC ACID [WHO-DD]
    • 8-Hydroxyquinoline-5-sulfonic acid, anhydrous
    • BDBM50437328
    • BRN 0195247
    • F0918-1884
    • SCHEMBL114961
    • NSC13139
    • CCRIS 5750
    • UNII-E8Z193G3L2
    • 7,8-Dihydro-6H-quinolino[2,3,4-kl]acridine
    • AKOS001647596
    • H0306
    • 8-HYDROXY-5-QUINOLINESULFONIC ACID [MI]
    • STK396248
    • 5-22-07-00581 (Beilstein Handbook Reference)
    • F11277
    • Cambridge id 5153799
    • AC-12124
    • Q27277021
    • 8-Hydroxyquinoline-5-sulfonic acid, crystalline
    • EINECS 201-570-5
    • LGDFHDKSYGVKDC-UHFFFAOYSA-
    • NCIOpen2_007104
    • DTXSID7041542
    • NCGC00248161-01
    • LS-142138
    • A840972
    • 84-88-8
    • 8-hydroxyquinolin-5-sulfonsyre
    • 8 -Hydroxyquinoline-5-sulfonic acid
    • 8-Hydroxyquinoline-5-sulfonic acid monohyroate
    • CHEMBL2407598
    • 8-Hydroxyquinoline-5-sulfonic acid (ACI)
    • 8-Hydroxylquinoline-5-sulfonic acid
    • ALBB-035807
    • LS-13589
    • 207386-92-3 (.xH2O)
    • NS00014312
    • MFCD00006795
    • MDL： MFCD00006795
    • Inchi： 1S/C9H7NO4S/c11-7-3-4-8(15(12,13)14)6-2-1-5-10-9(6)7/h1-5,11H,(H,12,13,14)
    • InChI Key： LGDFHDKSYGVKDC-UHFFFAOYSA-N
    • SMILES： O=S(C1C2C(=NC=CC=2)C(O)=CC=1)(O)=O
    • BRN： 0195247

Computed Properties

  • Exact Mass: 225.01000
  • Monoisotopic Mass: 225.009578
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 95.9
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Yellowish needle crystal or crystalline powder
  • Density: 1.4899 (rough estimate)
  • Melting Point: 311-313°C
  • Boiling Point: 432
  • Refractive Index: 1.5364 (estimate)
  • PSA: 95.87000
  • LogP: 2.26790
  • Solubility: Soluble in water, slightly soluble in organic solvents
  • Merck: 4844

8-Hydroxyquinoline-5-sulfonic acid Security Information

  • Hazardous Material transportation number：2811
  • WGK Germany：3
  • Hazard Category Code： R22;R36
  • Safety Instruction： S26-S36
  • RTECS：VC2570000
  • Hazardous Material Identification： Xn
  • Safety Term：6.1(b)
  • Packing Group：III
  • Risk Phrases：R22; R36
  • Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
  • HazardClass：6.1(b)
  • PackingGroup：III

8-Hydroxyquinoline-5-sulfonic acid Customs Data

  • HS CODE：29334990
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Hydroxyquinoline-5-sulfonic acid Pricemore >>

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8-Hydroxyquinoline-5-sulfonic acid Production Method

Production Method 1

148-24-3 148-24-3
84-88-8 84-88-8
Reaction Conditions
1.1 Reagents: Fuming sulfuric acid ;  overnight, rt
Reference
New Trick for an Old Ligand! The Sensing of Zn(II) Using a Lanthanide Based Ternary Yb(III)-cyclen-8-hydroxyquinoline System As a Dual Emissive Probe for Displacement Assay
Comby, Steve; Tuck, Sarah A.; Truman, Laura K.; Kotova, Oxana; Gunnlaugsson, Thorfinnur, Inorganic Chemistry, 2012, 51(19), 10158-10168

Production Method 2

148-24-3 148-24-3
84-88-8 84-88-8
Reaction Conditions
1.1 Reagents: Sulfur trioxide ,  Sulfuric acid
Reference
Synthesis of 7-(2-carboxy-4-bromobenzeneazo)-8-hydroxyquinoline-5-sulfonic acid and spectrophotometric determination of molybdenum in foods
Yu, Ying; Peng, Shanshan; Huang, Jianfeng, Huaxue Shiji, 1992, 14(6), 337-9

Production Method 3

98-37-3 98-37-3
84-88-8 84-88-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 4, rt
Reference
Development of New Cathepsin B Inhibitors: Combining Bioisosteric Replacements and Structure-Based Design To Explore the Structure-Activity Relationships of Nitroxoline Derivatives
Sosic, Izidor; Mirkovic, Bojana; Arenz, Katharina; Stefane, Bogdan; Kos, Janko; et al, Journal of Medicinal Chemistry, 2013, 56(2), 521-533

Production Method 4

148-24-3 148-24-3
302-17-0 302-17-0
84-88-8 84-88-8
23218-68-0 23218-68-0
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt; rt → 80 °C; 12 h, 80 °C
1.2 Reagents: Water ;  cooled
Reference
Study on the process of joint production of 8-hydroxyquinoline-5-carbaldehyde and 8-hydroxyquinoline-5-sulphonic acid
Qi, Jiajuan; Li, Shuan; Zhang, Zhenming; Wang, Ting; Zhao, Hongbo, Huagong Shikan, 2013, 27(10), 1-5

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